[2-Oxo-2-(2-phenylhydrazinyl)ethyl]thiourea

• CAS RN: 13096-23-6
• Molecular Formula: C9H12N4OS
• Molecular Weight: 224.29 g/mol
• IUPAC Name: [2-oxo-2-(2-phenylhydrazinyl)ethyl]thiourea
• InChI: InChI=1S/C9H12N4OS/c10-9(15)11-6-8(14)13-12-7-4-2-1-3-5-7/h1-5,12H,6H2,(H,13,14)(H3,10,11,15)
• InChI Key: NFEWJLBYPOPNGY-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)NNC(=O)CN=C(N)S
• SMILES: C1=CC=C(C=C1)NNC(=O)CNC(=S)N
• synonyms: 1-(Phenylhydrazinocarbonylmethyl)-thiourea

Description

[2-Oxo-2-(2-phenylhydrazinyl)ethyl]thiourea is a chemical compound that has been studied for its potential use in scientific research. It is also known by the name of Phenylhydrazonylthiourea or PHTU. This compound has been found to have various applications in the field of biochemistry and pharmacology due to its unique properties.

Mechanism Of Action

The exact mechanism of action of [2-Oxo-2-(2-phenylhydrazinyl)ethyl]thiourea is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are required for the growth and proliferation of cancer cells and viruses.

Biochemical And Physiological Effects

Studies have shown that [2-Oxo-2-(2-phenylhydrazinyl)ethyl]thiourea can induce apoptosis (programmed cell death) in cancer cells. It has also been found to inhibit the replication of certain viruses such as HIV and herpes simplex virus. In addition, it has been shown to have antibacterial properties against certain strains of bacteria.

Advantages And Limitations For Lab Experiments

One of the advantages of using [2-Oxo-2-(2-phenylhydrazinyl)ethyl]thiourea in lab experiments is its ability to selectively target cancer cells and viruses while leaving healthy cells unharmed. However, one of the limitations is that it has not yet been extensively studied in clinical trials, and its long-term effects on the human body are not fully known.

Future Directions

There are several potential future directions for the study of [2-Oxo-2-(2-phenylhydrazinyl)ethyl]thiourea. One direction is to further investigate its potential use in the treatment of cancer, viral infections, and bacterial infections. Another direction is to study its mechanism of action in more detail in order to develop more effective drugs based on its structure and properties.
In conclusion, [2-Oxo-2-(2-phenylhydrazinyl)ethyl]thiourea is a chemical compound with potential applications in the field of biochemistry and pharmacology. Its unique properties make it a promising candidate for the development of drugs for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and potential uses.

Synthesis Methods

The synthesis of [2-Oxo-2-(2-phenylhydrazinyl)ethyl]thiourea involves the reaction between phenylhydrazine and thiourea in the presence of acetic acid. The reaction is carried out at a temperature of 80-90°C for several hours. The resulting product is then purified using column chromatography.

Scientific Research Applications

[2-Oxo-2-(2-phenylhydrazinyl)ethyl]thiourea has been studied for its potential use as a pharmacological agent. It has been found to exhibit antitumor, antiviral, and antibacterial properties. It has also been studied for its potential use in the treatment of various diseases such as cancer, viral infections, and bacterial infections.